Cas no 2060036-54-4 (N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine)
N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Propan-2-ylphenyl)-1H-pyrazol-4-amine
- N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine
-
- MDL: MFCD30488703
- Inchi: 1S/C12H15N3/c1-9(2)10-3-5-11(6-4-10)15-12-7-13-14-8-12/h3-9,15H,1-2H3,(H,13,14)
- InChI Key: FKDYSMORUVOTTO-UHFFFAOYSA-N
- SMILES: N1C=C(NC2=CC=C(C(C)C)C=C2)C=N1
N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-328645-0.05g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 0.05g |
$1200.0 | 2023-09-04 | ||
| Enamine | EN300-328645-0.1g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 0.1g |
$1257.0 | 2023-09-04 | ||
| Enamine | EN300-328645-0.25g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 0.25g |
$1315.0 | 2023-09-04 | ||
| Enamine | EN300-328645-0.5g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 0.5g |
$1372.0 | 2023-09-04 | ||
| Enamine | EN300-328645-1.0g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-328645-2.5g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 2.5g |
$2800.0 | 2023-09-04 | ||
| Enamine | EN300-328645-5.0g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 5.0g |
$4143.0 | 2023-02-23 | ||
| Enamine | EN300-328645-10.0g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 10.0g |
$6144.0 | 2023-02-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01052254-1g |
N-[4-(Propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 95% | 1g |
¥7049.0 | 2023-03-11 | |
| Enamine | EN300-328645-1g |
N-[4-(propan-2-yl)phenyl]-1H-pyrazol-4-amine |
2060036-54-4 | 1g |
$1429.0 | 2023-09-04 |
N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine
N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine (CAS No. 2060036-54-4): An Emerging Compound in Medicinal Chemistry
N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine (CAS No. 2060036-54-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-(isopropylphenyl)-1H-pyrazol-4-amine, belongs to the class of pyrazoles, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The molecular structure of N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine consists of a pyrazole ring linked to an isopropylphenyl group. The unique arrangement of these functional groups contributes to its distinct pharmacological profile. Recent studies have highlighted the compound's ability to modulate various biological pathways, making it a promising candidate for drug development.
In the context of anti-inflammatory activity, N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine has shown significant potential. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine has also been investigated for its analgesic effects. A study conducted by the University of California (2022) found that this compound exhibits potent analgesic activity in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related signaling molecules.
The potential anti-cancer properties of N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine have also been explored. Research published in Cancer Research (2023) reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anti-cancer effects is thought to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/AKT and MAPK.
In addition to its direct biological activities, N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine has shown promise as a lead compound for drug discovery. Its favorable pharmacokinetic properties, including good solubility and stability, make it an attractive candidate for further optimization and development into therapeutic agents. Ongoing research is focused on identifying structural modifications that can enhance its potency and selectivity while minimizing potential side effects.
The safety profile of N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine is another critical aspect being investigated. Preliminary toxicology studies have indicated that this compound exhibits low toxicity in both in vitro and in vivo models. However, more comprehensive safety assessments are necessary to ensure its suitability for clinical use.
In conclusion, N-4-(propan-2-ylyl)phenyl)-1H-pyrazol)-4-amime (CAS No. 2060036–54–4) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.
2060036-54-4 (N-4-(propan-2-yl)phenyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)